Cas no 2227904-84-7 ((2R)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol)

• Product Name: (2R)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol
• CAS No: 2227904-84-7
• MF: C₁₁H₁₄F₂O
• MW: 200.225070476532
• CID: 5969966
• PubChem ID: 165653041
• Update Time: 2023-12-28

(2R)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol
• 2227904-84-7
• EN300-1785307

• Inchi： 1S/C11H14F2O/c1-7-3-6-10(12)9(11(7)13)5-4-8(2)14/h3,6,8,14H,4-5H2,1-2H3/t8-/m1/s1
• InChI Key： MCGFWORJCTYWSX-MRVPVSSYSA-N
• SMILES： FC1C(C)=CC=C(C=1CC[C@@H](C)O)F

Computed Properties

• Exact Mass: 200.10127139g/mol
• Monoisotopic Mass: 200.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų